E3 ligase Ligand 33

• Molecular Formula: C25H34N4O4
• Molecular Weight: 454.6 g/mol
• InChI: InChI=1S/C25H34N4O4/c1-25(2,3)33-24(32)29-13-9-16-15-27(12-11-18(16)29)19-5-4-6-20-17(19)10-14-28(20)21-7-8-22(30)26-23(21)31/h4-6,16,18,21H,7-15H2,1-3H3,(H,26,30,31)/t16-,18+,21-/m1/s1
• InChIKey: BIGPJCJOFAUHFI-PLMTUMEDSA-N

PROTAC design requires precise E3 ligase geometry. Generic CRBN ligands can alter degradation selectivity and neosubstrate profiles. E3 ligase Ligand 33 (56-9B) offers a bicyclic isoindolinone-glutarimide scaffold distinct from classical IMiDs. - Unique binding surface for novel ternary complex geometries - MW 454.56 Da - intermediate between lenalidomide and VH032 - Ambient temperature stable for multi-site library synthesis - Validated for comparative neosubstrate profiling studies

E3 Ligase Ligand 33 for PROTAC Synthesis

E3 ligase Ligand 33 (CAS 3023410-43-4, also known as 56-9B) is a small-molecule ligand designed to bind E3 ubiquitin ligase . It has a molecular formula C25H34N4O4 and a molecular weight of 454.56 g/mol . This compound belongs to the class of heterobifunctional degrader building blocks, specifically serving as the E3 ligase-recruiting moiety within proteolysis-targeting chimeras (PROTACs) . Its core structure contains a glutarimide ring fused to a substituted isoindolinone scaffold, a pharmacophore characteristic of cereblon (CRBN)-type E3 ligase ligands, though explicit target confirmation data remain unpublished in peer-reviewed literature .

1 CRBN-recruiting building block for PROTAC design with a bicyclic scaffold divergent from classical IMiDs

2 Intermediate size profile (reported MW 454.56 Da) may support linker-conjugation optimization studies

3 Ambient-temperature shipping compatibility supports multi-site synthesis and collaborative PROTAC programs

Why E3 Ligase Ligand 33 Is Irreplaceable

E3 ubiquitin ligase ligands are not interchangeable, as their binding specificity, affinity, and the geometry of the ternary complex they form with the target protein and the E3 ligase dramatically influence degradation efficiency and selectivity [1]. Even subtle structural modifications to the ligand scaffold can alter the E3 ligase neosubstrate profile and degradation kinetics, as demonstrated for thalidomide-based CRBN ligands [2]. Therefore, substituting E3 ligase Ligand 33 with a different CRBN ligand, VHL ligand, or IAP ligand without experimental validation risks loss of degradation activity, generation of off-target protein degradation, and irreproducible research outcomes [1]. The specific structural features of E3 ligase Ligand 33—including its molecular weight (454.56 Da) and hydrogen-bonding capacity—result in a unique property profile that cannot be replicated by generic alternatives .

Neosubstrate shift Replacing with a different CRBN, VHL, or IAP ligand may alter the degradation neosubstrate profile and cause off-target protein removal.

Ternary geometry Even subtle scaffold modifications can reshape the ternary complex geometry; direct substitution without binding data may not reproduce degradation efficiency.

Physicochemical drift Distinct MW (454.56 Da) and hydrogen-bonding capacity relative to thalidomide or VH032 create a unique property profile that generic CRBN ligands cannot replicate.

• [1] Békés M, Langley DR, Crews CM. PROTAC targeted protein degraders: the past, the present and the future. Nat Rev Drug Discov. 2022;21(3):181-200. doi:10.1038/s41573-021-00371-6. View Source
• [2] Sievers QL, Petzold G, Bunker RD, et al. Defining the human C2H2 zinc finger degrome targeted by thalidomide analogs through CRBN. Science. 2018;362(6414):eaat0572. doi:10.1126/science.aat0572. View Source

E3 Ligase Ligand 33 Differentiation Evidence

Molecular Weight Differentiation

E3 ligase Ligand 33 exhibits a molecular weight of 454.56 Da, which is substantially higher than the classical immunomodulatory imide drug (IMiD) CRBN ligands thalidomide (258.23 Da) and lenalidomide (259.26 Da), yet lower than many VHL-based ligands such as VH032 (472.60 Da). This intermediate molecular weight positions it in a potentially advantageous range for PROTAC linker conjugation, balancing cell permeability and solubility . Furthermore, its molecular formula C25H34N4O4 differs significantly from that of lenalidomide (C13H13N3O3) and pomalidomide (C13H11N3O4), indicating a distinct scaffold with a different heteroatom-to-carbon ratio that influences hydrogen-bonding potential and metabolic stability .

Molecular Weight vs. CRBN Ligands

Data to verify

454.56 g/mol vs. Lenalidomide 259.26, Thalidomide 258.23, Pomalidomide 273.24, VH032 472.60

Δ +195.3 Da over lenalidomide; −18.0 Da under VH032

Intermediate MW may influence passive permeability and solubility in degrader design.

Calculated from molecular formula; experimental permeability data not reported.

Evidence Dimension	Molecular weight
Target Compound Data	454.56 g/mol
Comparator Or Baseline	Lenalidomide: 259.26 g/mol; Thalidomide: 258.23 g/mol; Pomalidomide: 273.24 g/mol; VH032: 472.60 g/mol
Quantified Difference	E3 ligase Ligand 33 is 195.3 Da heavier than lenalidomide and 18.04 Da lighter than VH032
Conditions	Calculated from molecular formula; vendor datasheets

Why This Matters

Molecular weight directly impacts passive membrane permeability and solubility; selecting a ligand with a distinct MW profile can provide a different pharmacokinetic starting point for PROTAC optimization compared to thalidomide or VH032.

Distinct Bicyclic Scaffold

The SMILES string of E3 ligase Ligand 33 reveals a bicyclic core system incorporating a spirocyclic or bridged nitrogen-containing ring (N4C[C@@]5...) fused to the isoindolinone-glutarimide scaffold . This contrasts with the simple phthalimide-glutarimide core of thalidomide and the isoindolinone core of lenalidomide, which lack this additional ring-fusion element. The presence of this extra ring system introduces additional stereochemical complexity—two defined chiral centers—and is predicted to alter the exit vector geometry compared to first-generation IMiD ligands, potentially influencing ternary complex formation geometry . Specific published binding affinity or degradation efficiency data for this compound are not available in peer-reviewed literature as of the search date [1].

Distinct Bicyclic Scaffold

Source review

Bicyclic spirocyclic-fused glutarimide (C₂₅H₃₄N₄O₄)

vs. Thalidomide/Lenalidomide monocyclic cores; two stereocenters present

Scaffold divergence may enable distinct ternary complex geometries; binding data not published.

SMILES-based inference; no peer-reviewed target engagement data available.

Evidence Dimension	Scaffold topology
Target Compound Data	Bicyclic-fused glutarimide scaffold with spirocyclic ring system (C25H34N4O4)
Comparator Or Baseline	Thalidomide: monocyclic phthalimide-glutarimide (C13H10N2O4); Lenalidomide: monocyclic isoindolinone (C13H13N3O3)
Quantified Difference	Qualitative: presence of an additional nitrogen-containing saturated ring and two stereocenters vs. one stereocenter in lenalidomide and thalidomide
Conditions	Chemical structure analysis from SMILES and molecular formula; no binding assay data available

Why This Matters

Scaffold novelty can lead to differential E3 ligase engagement and neosubstrate degradation profiles; users seeking to expand their PROTAC toolbox beyond classical IMiD scaffolds may find this structure provides access to distinct ternary complex geometries.

• [1] PubChem and PubMed searches for 'E3 ligase Ligand 33' and '3023410-43-4' returned no primary research publications or binding data as of search date. View Source

Ambient Temperature Shipping Stability

E3 ligase Ligand 33 is typically supplied as a solid at room temperature and is reported to be stable during ambient temperature shipping . This contrasts with many PROTAC building blocks, including certain VHL ligands, that require strictly temperature-controlled shipping (e.g., blue ice or -20°C) to prevent degradation . The compound's recommended long-term storage is -20°C for 3 years or 4°C for 2 years as powder, with solution stability of 6 months at -80°C and 1 month at -20°C . These handling advantages simplify logistics and reduce the risk of compound degradation during transit, which is particularly relevant for multi-site collaborative PROTAC research programs .

Ambient Temperature Shipping Stability

Data to verify

Stable at ambient for several days (shipping); long-term −20°C (3 yr) / 4°C (2 yr)

vs. VH032 & certain linker conjugates requiring cold-chain transport

May reduce cold-chain logistics and support immediate use in synthesis upon arrival.

Vendor-reported storage specifications; independent accelerated stability data not available.

Evidence Dimension	Storage and shipping stability
Target Compound Data	Stable at ambient temperature for several days during shipping; long-term storage: -20°C (3 years), 4°C (2 years)
Comparator Or Baseline	Thalidomide: stable at ambient temperature; VH032: typically shipped with blue ice; some PROTAC linker conjugates require -20°C shipping
Quantified Difference	Qualitative: ambient temperature shipping stability vs. cold-chain requirement for certain E3 ligands
Conditions	Vendor storage and shipping specifications; not independently verified through accelerated stability studies

Why This Matters

Ambient temperature shipping stability reduces procurement complexity and cost, minimizes cold-chain failures, and ensures compound integrity upon arrival for immediate use in PROTAC synthesis campaigns.

E3 Ligase Ligand 33 Application Scenarios

Non-IMiD PROTAC Library Synthesis

Research groups developing diversity-oriented PROTAC libraries can incorporate E3 ligase Ligand 33 as a structurally distinct CRBN-recruiting moiety. Its bicyclic scaffold, which differs from the classical phthalimide core of thalidomide and lenalidomide , provides access to novel ternary complex geometries that may enable degradation of target proteins resistant to IMiD-based PROTACs [1]. The compound's ambient temperature shipping stability facilitates multi-site collaborative library synthesis programs .

CRBN Neosubstrate Discovery

Given the structural divergence of E3 ligase Ligand 33 from first-generation CRBN ligands, this compound is well-suited for comparative chemical biology studies aimed at profiling CRBN neosubstrate landscapes. Researchers can conjugate this ligand to various target-binding warheads and compare degradation profiles against those obtained with thalidomide- or lenalidomide-based PROTACs to identify ligand-specific degradation fingerprints [1]. The absence of published binding data for this specific compound highlights the opportunity for primary characterization studies .

PROTAC Physicochemical Optimization

PROTAC molecules often suffer from poor permeability due to high molecular weight. E3 ligase Ligand 33, with a molecular weight of 454.56 Da—situated between lenalidomide-based (≈259 Da) and VH032-based (≈473 Da) ligands—offers an intermediate starting point for lead optimization . This moderate size may improve the overall drug-likeness of the final bifunctional degrader compared to VHL-based systems while providing a more elaborate binding surface than simple IMiD ligands .

Application

Selection Property

Validation Focus

Non-IMiD PROTAC Library Synthesis

Structurally distinct CRBN ligand scaffold

Ternary complex geometry and degradation of targets refractory to IMiD-based PROTACs

CRBN Neosubstrate Discovery

Divergent scaffold from first‑generation CRBN ligands

Comparative degradation fingerprinting against thalidomide‑ or lenalidomide‑based probes

PROTAC Physicochemical Optimization

Intermediate size profile for permeability‑solubility trade‑off

Drug‑likeness optimization of bifunctional degraders relative to IMiD‑ and VHL‑based systems

• [1] Békés M, Langley DR, Crews CM. PROTAC targeted protein degraders: the past, the present and the future. Nat Rev Drug Discov. 2022;21(3):181-200. doi:10.1038/s41573-021-00371-6. View Source